Cas no 40596-44-9 (4-Iodobutylacetate)

• Product Name: 4-Iodobutylacetate
• CAS No: 40596-44-9
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 332332
• PubChem ID: 2733405
• Update Time: 2025-05-21

4-Iodobutylacetate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-iodo-,1-acetate
• 4-Iodobutyl Acetate
• 1-acetoxy-4-iodobutane
• 4-acetoxybutyl iodide
• acetic acid 4-iodo-butyl ester
• A853430
• 1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYLCHLORIDE
• 4-iodo-butyl acetate
• AS-57227
• GEO-01596
• 4-IODOBUTYLACETATE
• AKOS005254538
• DTXSID10369897
• MFCD00010664
• CS-0317870
• 4-Iodobutyl acetate (tech.)
• FT-0618790
• 4-Iodobutyl acetate, technical grade, 85%
• 40596-44-9
• SCHEMBL3905928
• FLPVVTDEKLGZDZ-UHFFFAOYSA-N
• G77347
• 4-Iodobutylacetate

• Inchi： 1S/C6H11IO2/c1-6(8)9-5-3-2-4-7/h2-5H2,1H3
• InChI Key： FLPVVTDEKLGZDZ-UHFFFAOYSA-N
• SMILES： ICCCCOC(C)=O

Computed Properties

• Exact Mass: 241.98000
• Monoisotopic Mass: 241.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.61 g/mL at 25 °C(lit.)
• Boiling Point: 94-95 °C5.5 mm Hg(lit.)
• Flash Point: 195 °F
• Refractive Index: n20/D 1.497(lit.)
• Solubility: Difficult to mix.
• PSA: 26.30000
• LogP: 1.76470
• Solubility: Not available
• Sensitiveness: Light Sensitive

4-Iodobutylacetate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 4-Iodobutylacetate

Recent Advances in the Study of 4-Iodobutylacetate (CAS: 40596-44-9) in Chemical and Biomedical Research

4-Iodobutylacetate (CAS: 40596-44-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in organic synthesis and its applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to 4-Iodobutylacetate, focusing on its synthesis, reactivity, and biomedical applications.

One of the key areas of research involving 4-Iodobutylacetate is its role as a building block in the synthesis of more complex molecules. A recent study published in the Journal of Organic Chemistry demonstrated the efficient use of 4-Iodobutylacetate in the preparation of functionalized alkyl iodides, which are crucial intermediates in the synthesis of bioactive compounds. The study reported a high-yield, one-pot reaction that leverages the reactivity of the iodine moiety in 4-Iodobutylacetate to facilitate subsequent transformations.

In addition to its synthetic utility, 4-Iodobutylacetate has been investigated for its potential in biomedical applications. A 2023 study in the European Journal of Medicinal Chemistry explored the compound's role in the development of novel anticancer agents. Researchers found that derivatives of 4-Iodobutylacetate exhibited promising cytotoxicity against several cancer cell lines, including breast and lung cancer. The study suggested that the iodine atom in the compound could be replaced with other functional groups to enhance its pharmacological properties.

Another significant advancement is the use of 4-Iodobutylacetate in radiopharmaceuticals. A recent publication in Nuclear Medicine and Biology highlighted its application in the synthesis of iodine-123 labeled compounds for diagnostic imaging. The study reported that 4-Iodobutylacetate could be efficiently radiolabeled, making it a valuable tool for non-invasive imaging techniques such as single-photon emission computed tomography (SPECT).

Despite these promising developments, challenges remain in the large-scale production and purification of 4-Iodobutylacetate. A 2022 review in Chemical Reviews discussed the need for more sustainable and cost-effective synthetic routes to produce high-purity 4-Iodobutylacetate. The review emphasized the importance of optimizing reaction conditions to minimize byproducts and improve yield.

In conclusion, 4-Iodobutylacetate (CAS: 40596-44-9) continues to be a compound of great interest in chemical and biomedical research. Its versatility as a synthetic intermediate and its potential in drug development and diagnostic imaging make it a valuable focus for ongoing studies. Future research should aim to address the current limitations in its synthesis and explore new applications in therapeutics and diagnostics.